Cas no 17791-25-2 ( )
structure
Product Name:
CAS No:17791-25-2
MF:C15H14O2
MW:226.270464420319
CID:906576
PubChem ID:301514
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- AC1L6YLF; 3-(4-Hydroxy-phenyl)-1-phenyl-propan-1-on; 3-(4-hydroxy-phenyl)-1-phenyl-propan-1-one; NSC179363; SureCN1076586; CHEMBL493025;
- 3-(4-hydroxyphenyl)-1-phenyl-1-propanone
- SCHEMBL1076586
- NSC-179363
- 3-(4-Hydroxy-phenyl)-1-phenyl-propan-1-one
- AKOS017552850
- WYRIUKIUHKMEJX-UHFFFAOYSA-N
- CHEMBL493025
- DTXSID40306694
- 17791-25-2
- NSC179363
-
-
- Inchi： 1S/C15H14O2/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-7,9-10,16H,8,11H2
- InChI Key： WYRIUKIUHKMEJX-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CCC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Related Literature
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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